Tributyl-(2-methyl-1,2,4-triazol-3-yl)stannane

• IUPAC Name: tributyl-(2-methyl-1,2,4-triazol-3-yl)stannane
• InChI: InChI=1S/3C4H9.C3H4N3.Sn/c3*1-3-4-2;1-6-3-4-2-5-6;/h3*1,3-4H2,2H3;2H,1H3
• InChI Key: KZBBXMWBVDNMND-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=NC=NN1C
• Molecular Formula: C15H31N3Sn
• Molecular Weight: 372.14 g/mol
• CAS RN: 285995-12-2

Description

Tributyl-(2-methyl-1,2,4-triazol-3-yl)stannane is a chemical compound with the molecular formula C15H31N3Sn and a molecular weight of 372.144. It contains a 1,2,4-triazole ring, which is a significant heterocycle that exhibits broad biological activities. Compounds containing a triazole structure have been developed and proved for various applications.

Scientific Research Applications

Drug Discovery and Medicinal Chemistry

1,2,3-triazoles exhibit remarkable biological activities, making them valuable scaffolds for drug development. Several medicinal compounds with a 1,2,3-triazole core are already in the market. For instance:

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Click Chemistry and Organic Synthesis

The click chemistry approach, popularized by 1,2,3-triazoles, enables efficient and straightforward synthesis. Researchers use this method for:

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Materials Science and Supramolecular Chemistry

1,2,3-triazoles contribute to materials science by:

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Biological Activity

The biological properties of 1,2,3-triazoles extend beyond drug discovery. Researchers have explored their:

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Organocatalysis

Researchers have developed various synthetic approaches for 1,2,3-triazoles, including:

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Chemical Biology

1,2,3-triazoles serve as versatile tools in chemical biology, enabling: